Cas no 1396844-52-2 (4-4-(1-benzofuran-2-carbonyl)piperazin-1-yl-6-methylpyrimidine)
1396844-52-2 structure
Product Name:4-4-(1-benzofuran-2-carbonyl)piperazin-1-yl-6-methylpyrimidine
CAS No:1396844-52-2
MF:C18H18N4O2
MW:322.361123561859
CID:6180525
PubChem ID:71795104
Update Time:2024-01-13
4-4-(1-benzofuran-2-carbonyl)piperazin-1-yl-6-methylpyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 4-4-(1-benzofuran-2-carbonyl)piperazin-1-yl-6-methylpyrimidine
- F6257-5970
- benzofuran-2-yl(4-(6-methylpyrimidin-4-yl)piperazin-1-yl)methanone
- 4-[4-(1-benzofuran-2-carbonyl)piperazin-1-yl]-6-methylpyrimidine
- 1396844-52-2
- AKOS024545846
- VU0541995-1
- 1-benzofuran-2-yl-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]methanone
-
- Inchi： 1S/C18H18N4O2/c1-13-10-17(20-12-19-13)21-6-8-22(9-7-21)18(23)16-11-14-4-2-3-5-15(14)24-16/h2-5,10-12H,6-9H2,1H3
- InChI Key： YEPAGRXNFINVHY-UHFFFAOYSA-N
- SMILES： O1C2C=CC=CC=2C=C1C(N1CCN(C2C=C(C)N=CN=2)CC1)=O
Computed Properties
- Exact Mass: 322.14297583g/mol
- Monoisotopic Mass: 322.14297583g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 2
- Complexity: 452
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 62.5Ų
4-4-(1-benzofuran-2-carbonyl)piperazin-1-yl-6-methylpyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6257-5970-2μmol |
4-[4-(1-benzofuran-2-carbonyl)piperazin-1-yl]-6-methylpyrimidine |
1396844-52-2 | 2μmol |
$85.5 | 2023-09-09 | ||
| Life Chemicals | F6257-5970-5μmol |
4-[4-(1-benzofuran-2-carbonyl)piperazin-1-yl]-6-methylpyrimidine |
1396844-52-2 | 5μmol |
$94.5 | 2023-09-09 | ||
| Life Chemicals | F6257-5970-10μmol |
4-[4-(1-benzofuran-2-carbonyl)piperazin-1-yl]-6-methylpyrimidine |
1396844-52-2 | 10μmol |
$103.5 | 2023-09-09 | ||
| Life Chemicals | F6257-5970-20μmol |
4-[4-(1-benzofuran-2-carbonyl)piperazin-1-yl]-6-methylpyrimidine |
1396844-52-2 | 20μmol |
$118.5 | 2023-09-09 | ||
| Life Chemicals | F6257-5970-1mg |
4-[4-(1-benzofuran-2-carbonyl)piperazin-1-yl]-6-methylpyrimidine |
1396844-52-2 | 1mg |
$81.0 | 2023-09-09 | ||
| Life Chemicals | F6257-5970-2mg |
4-[4-(1-benzofuran-2-carbonyl)piperazin-1-yl]-6-methylpyrimidine |
1396844-52-2 | 2mg |
$88.5 | 2023-09-09 | ||
| Life Chemicals | F6257-5970-3mg |
4-[4-(1-benzofuran-2-carbonyl)piperazin-1-yl]-6-methylpyrimidine |
1396844-52-2 | 3mg |
$94.5 | 2023-09-09 | ||
| Life Chemicals | F6257-5970-4mg |
4-[4-(1-benzofuran-2-carbonyl)piperazin-1-yl]-6-methylpyrimidine |
1396844-52-2 | 4mg |
$99.0 | 2023-09-09 | ||
| Life Chemicals | F6257-5970-5mg |
4-[4-(1-benzofuran-2-carbonyl)piperazin-1-yl]-6-methylpyrimidine |
1396844-52-2 | 5mg |
$103.5 | 2023-09-09 | ||
| Life Chemicals | F6257-5970-10mg |
4-[4-(1-benzofuran-2-carbonyl)piperazin-1-yl]-6-methylpyrimidine |
1396844-52-2 | 10mg |
$118.5 | 2023-09-09 |
4-4-(1-benzofuran-2-carbonyl)piperazin-1-yl-6-methylpyrimidine Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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